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Compound Name: 2-Bromo-3-methylbutyryl bromide
CAS No.: 26464-05-1
Cat. No.: B1266779
Get Quote
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2-Bromo-3-methylbutyryl bromide (CAS No: 26464-05-1), also known as a-Bromoisovaleryl
bromide, is a highly reactive acyl bromide that serves as a valuable building block in organic
synthesis, particularly in the development of novel pharmaceutical compounds and complex
molecular architectures.[1][2] Its utility stems from the two reactive centers: the acyl bromide, a
potent acylating agent, and the alpha-bromo group, which allows for subsequent nucleophilic
substitution. However, the very reactivity that makes this compound a powerful synthetic tool
also renders it significantly hazardous.

This guide, intended for researchers, chemists, and drug development professionals, provides
a comprehensive overview of the hazards associated with 2-Bromo-3-methylbutyryl
bromide. It moves beyond a simple recitation of safety data sheet (SDS) information to offer a
field-proven perspective on safe handling protocols, emergency response, and the causality
behind these critical safety measures. Understanding and respecting the inherent risks of this
reagent is paramount to its safe and effective use in the laboratory.

Part 1: Core Hazard Identification and GHS
Classification
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2-Bromo-3-methylbutyryl bromide is classified as a hazardous substance, primarily due to its
corrosive nature. Upon contact with moisture, such as humidity in the air or water in biological
tissues, it rapidly hydrolyzes to form hydrobromic acid (HBr) and 2-bromo-3-methylbutyric acid,
both of which are highly corrosive.[3] This reaction is the underlying cause of its severe effects
on skin, eyes, and mucous membranes.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a universal framework for communicating these hazards. The classification for this, and closely
related corrosive acyl bromides, is summarized below.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

H314: Causes severe skin
Skin Corrosion/Irritation 1B burns and eye damage.[4]

[5]

. H314: Causes severe skin
Serious Eye Damage 1
burns and eye damage.[4][6]

| Acute Toxicity, Oral | 4 | H302: Harmful if swallowed.[1] |
Signal Word: Danger[4][5]

Hazard Pictograms:

corrosive

In-Depth Hazard Analysis:

o Extreme Corrosivity (H314): This is the most significant hazard. The material is extremely
destructive to all tissues it contacts.[4] Contact with skin will result in immediate, severe
chemical burns.[3][4][5] The mechanism involves the rapid hydrolysis of the acyl bromide,
leading to a combination of thermal and chemical burns from the exothermic reaction and the
resulting acidic byproducts.
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e Serious Eye Damage (H314): Eye contact is particularly dangerous and constitutes a
medical emergency. The substance can cause severe burns, potentially leading to
irreversible eye damage and blindness.[3][4][6] Vapors and mists are also extremely irritating
to the eyes.[3]

» Respiratory Tract Irritation: Inhalation of vapors or mists can cause severe irritation and
chemical burns to the respiratory tract.[3] Symptoms may include coughing, shortness of
breath, and a burning sensation in the throat, potentially leading to pulmonary edema—a life-
threatening condition where fluid accumulates in the lungs.[3][4]

o Gastrointestinal Tract Damage (H302): If ingested, the compound will cause severe burns to
the mouth, throat, and stomach.[3] Vomiting should not be induced, as this can cause re-
exposure and perforation of the esophagus.[4]

Part 2: Safe Handling and Storage Protocols

A self-validating safety protocol is one where checks and balances are integrated into the
workflow. For a substance as hazardous as 2-Bromo-3-methylbutyryl bromide, this means
never working alone and always preparing for the worst-case scenario.

Experimental Protocol: Safe Handling in a Laboratory
Fume Hood

e Pre-Experiment Safety Check:

o Ensure a certified chemical fume hood is operational and the sash is at the appropriate
working height.

o Locate the nearest safety shower and eyewash station. Confirm they are unobstructed
and have been recently tested.[7]

o Have appropriate spill control materials (e.g., dry sand, absorbent pads) and a neutralizing
agent for acids readily available.

o Inform a colleague that you are working with a highly corrosive material.

e Donning Personal Protective Equipment (PPE):
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o Wear appropriate laboratory attire (long pants, closed-toe shoes, lab coat).

o Don two pairs of chemical-resistant gloves. A common and effective combination is a
lighter nitrile glove underneath a heavier butyl or neoprene glove.

o Wear chemical splash goggles and a full-face shield.[5] Standard safety glasses are
insufficient.

o Ensure your lab coat is fully buttoned.

» Handling the Reagent:

o

Conduct all manipulations deep within the chemical fume hood.[8]

o Before opening, allow the reagent bottle to come to room temperature to prevent moisture
from the air condensing inside.

o Use only glass or PTFE (Teflon) apparatus, as the compound and its acidic byproducts will
corrode metals.

o When transferring the liquid, use a syringe or cannula under an inert atmosphere (e.g.,
nitrogen or argon) to minimize exposure to air and moisture. This also prevents the
release of corrosive vapors.

o Keep the container tightly closed when not in use.[9]
o Post-Handling and Waste Disposal:

o Carefully quench any residual reagent in a separate flask containing a non-protic solvent
before cleaning glassware.

o Dispose of contaminated materials, including gloves and absorbent pads, in a designated,
sealed hazardous waste container.[4]

o Wash hands and forearms thoroughly after removing gloves.[4]

Storage and Incompatibilities
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o Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated area,
away from sources of moisture.[9] It should be stored in a locked cabinet or an area
accessible only to qualified personnel.[4] The product is moisture-sensitive.[4][10]

e Incompatible Materials: Avoid contact with water, alcohols, strong bases, amines, metals,
and strong oxidizing agents.[10] Reactions with these substances can be violent and
exothermic.

Part 3: Emergency Response and First Aid

Response to an exposure must be immediate and decisive. The following workflow outlines the
critical steps.

Emergency Workflow: Response to Exposure
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Exposure Event

Exposure Occurs
(Skin, Eye, Inhalation)

Alert others

Immedia%e Actions

Remove Victim from Source
& Remove Contaminated Clothing

:

Flush with Copious Water
(15+ minutes)

While flushing

Medical Response

Call Emergency Services
& Provide SDS

Transport to Medical Facility

Click to download full resolution via product page

Caption: Logical flow for responding to an exposure event.

Table 2: First-Aid Measures
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Exposure Route Action

Move the person to fresh air immediately. If

breathing is difficult, provide oxygen. If not

Inhalation
breathing, give artificial respiration. Seek
immediate medical attention.[4][5]
Immediately remove all contaminated clothing.
Flush the affected area with copious amounts of
Skin Contact water for at least 15 minutes, using a safety

shower if necessary. Seek immediate medical
attention.[4][5]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ]
lenses if present and easy to do. Seek
immediate medical attention from an

ophthalmologist.[4]

Rinse mouth with water. Have the victim drink
one or two glasses of water to dilute the

Ingestion substance. Do NOT induce vomiting due to the
risk of perforation. Seek immediate medical
attention.[4][5]

Part 4: Toxicological and Ecological Profile

The toxicological data for 2-Bromo-3-methylbutyryl bromide is limited, which is common for
specialized laboratory reagents. However, the known corrosive properties allow for a clear
inference of its destructive effects.

» Carcinogenicity: No component of this product is identified as a probable, possible, or
confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.[4][5]

o Germ Cell Mutagenicity: Data is not available.

e Reproductive Toxicity: Data is not available.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.sigmaaldrich.com/SG/en/sds/aldrich/252271
https://file.medchemexpress.com/batch_PDF/HY-Y0238/2-Bromoisobutyryl-bromide-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/252271
https://file.medchemexpress.com/batch_PDF/HY-Y0238/2-Bromoisobutyryl-bromide-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/252271
https://www.sigmaaldrich.com/SG/en/sds/aldrich/252271
https://file.medchemexpress.com/batch_PDF/HY-Y0238/2-Bromoisobutyryl-bromide-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1266779/docs?utm_src=pdf-body#introduction-the-double-edged-sword-of-acyl-bromides-in-synthesis
https://www.sigmaaldrich.com/SG/en/sds/aldrich/252271
https://file.medchemexpress.com/batch_PDF/HY-Y0238/2-Bromoisobutyryl-bromide-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266779?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Additional Information: The material is extremely destructive to the tissues of the mucous
membranes, upper respiratory tract, eyes, and skin.[4] Quantitative toxicity data is largely
unavailable.[4]

Ecological Information

There is no quantitative data available concerning the ecological effects of this product.[4]
However, due to its reactivity with water and its corrosive nature, it should not be allowed to
enter drains or the environment.[4] Discharge into the environment must be avoided.[4]

Conclusion

2-Bromo-3-methylbutyryl bromide is a reagent that commands respect. Its synthetic utility is
matched by its significant hazards, primarily driven by its extreme corrosivity. For researchers
and scientists, a comprehensive understanding of these dangers, coupled with meticulous
adherence to rigorous safety protocols, is not merely a matter of compliance but a fundamental
prerequisite for safe laboratory practice. By integrating the principles of hazard identification,
safe handling, and emergency preparedness into every stage of the experimental workflow, the
risks associated with this powerful chemical can be effectively managed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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